Cas no 921555-54-6 (5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921555-54-6
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 6598472
• PubChem ID: 16801861
• Update Time: 2025-07-08

5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• AKOS005759484
• SR-01000911502-1
• SR-01000911502
• 1,3-dimethyl-5-(2-methylpropyl)-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• 921555-54-6
• F2259-0613
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 5,9-dihydro-5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-

• Inchi： 1S/C18H20N6O2/c1-11(2)10-23-13-15(21(3)18(26)22(4)16(13)25)24-14(19-20-17(23)24)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
• InChI Key： XLWKBECZWUWPEL-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C2=C(N(C)C(=O)N(C)C2=O)N2C(C3=CC=CC=C3)=NN=C12

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Comprehensive Overview of 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione (CAS No. 921555-54-6)

5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione (CAS No. 921555-54-6) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This triazolopurine derivative exhibits unique properties due to its fused ring system, which combines a purine core with a 1,2,4-triazole moiety. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to adenosine derivatives.

The compound's molecular formula, C₁₉H₂₂N₆O₂, reflects its intricate architecture, featuring both lipophilic (2-methylpropyl and phenyl groups) and polar (dione functionality) regions. This amphiphilic character makes it a promising candidate for drug discovery projects targeting intracellular signaling pathways. Recent literature suggests analogs of this scaffold may influence cell cycle regulation, sparking interest in cancer research applications.

From a synthetic chemistry perspective, the preparation of 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione typically involves multi-step sequences starting from purine precursors. Key steps often include cyclocondensation reactions to form the triazole ring and subsequent N-alkylation to introduce the isobutyl side chain. The phenyl group at position 3 contributes to π-stacking interactions that may enhance binding affinity to biological targets.

In the context of current drug development trends, this compound aligns with growing interest in heterocyclic scaffolds for targeted therapies. Its structural features resemble those of known ATP-competitive inhibitors, making it relevant to studies of protein kinases involved in various disease states. The presence of both hydrogen bond acceptors (carbonyl groups) and hydrophobic domains (aromatic and aliphatic groups) suggests potential for optimizing bioavailability and target selectivity.

Analytical characterization of CAS No. 921555-54-6 typically employs advanced techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The dione functionality at positions 6 and 8 provides distinct spectroscopic signatures that facilitate compound identification. Researchers emphasize the importance of purity assessment using HPLC with UV detection, particularly when evaluating biological activity.

The scientific community has shown increasing interest in this structural class due to emerging evidence about triazolopurines interacting with epigenetic regulators. Some studies suggest these compounds may influence histone modification enzymes, positioning them as potential tools for epigenetic research. However, detailed mechanistic studies on 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione specifically remain limited, representing an area for future investigation.

From a medicinal chemistry perspective, the compound's logP value and molecular weight (366.42 g/mol) fall within ranges typically considered favorable for drug-like properties. Computational modeling suggests the 2-methylpropyl group may contribute to enhanced membrane permeability, while the phenyl ring could participate in target binding interactions. These characteristics make it a valuable scaffold for structure-activity relationship (SAR) studies in lead optimization programs.

In formulation development, the crystalline properties of 921555-54-6 become particularly important. Preliminary reports indicate the compound may exist in multiple polymorphic forms, a consideration crucial for pharmaceutical processing and intellectual property protection. The thermal stability profile, as assessed by differential scanning calorimetry (DSC), shows decomposition above 200°C, suggesting adequate stability for most research applications.

Current research trends highlight growing applications of such nitrogen-rich heterocycles in chemical biology probes. The compound's potential to serve as a photoaffinity label or fluorescent tag conjugate is being explored, leveraging its aromatic system for UV detection or potential derivatization. These applications align with increasing demand for small molecule tools in proteomics research and target identification studies.

As the field of precision medicine advances, compounds like 5,7-dimethyl-9-(2-methylpropyl)-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione gain importance in developing personalized therapies. Its modular structure allows for systematic modifications to tune pharmacokinetic properties while maintaining core pharmacophore elements. This adaptability makes it particularly valuable in addressing challenges of drug resistance and target specificity in modern therapeutics.